Cas no 2375260-13-0 (Lithium;7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2-carboxylate)
Lithium;7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2375260-13-0
- EN300-7435929
- Lithium;7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2-carboxylate
- lithium(1+) ion 5H,7H,8H-pyrano[4,3-d]pyrimidine-2-carboxylate
-
- Inchi: 1S/C8H8N2O3.Li/c11-8(12)7-9-3-5-4-13-2-1-6(5)10-7;/h3H,1-2,4H2,(H,11,12);/q;+1/p-1
- InChI Key: FHRBUAXHFFUCIT-UHFFFAOYSA-M
- SMILES: O1CC2C=NC(C(=O)[O-])=NC=2CC1.[Li+]
Computed Properties
- Exact Mass: 186.06167052g/mol
- Monoisotopic Mass: 186.06167052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.1Ų
Lithium;7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7435929-0.05g |
lithium(1+) 5H,7H,8H-pyrano[4,3-d]pyrimidine-2-carboxylate |
2375260-13-0 | 95.0% | 0.05g |
$295.0 | 2025-03-11 | |
| Enamine | EN300-7435929-0.1g |
lithium(1+) 5H,7H,8H-pyrano[4,3-d]pyrimidine-2-carboxylate |
2375260-13-0 | 95.0% | 0.1g |
$440.0 | 2025-03-11 | |
| Enamine | EN300-7435929-0.25g |
lithium(1+) 5H,7H,8H-pyrano[4,3-d]pyrimidine-2-carboxylate |
2375260-13-0 | 95.0% | 0.25g |
$629.0 | 2025-03-11 | |
| Enamine | EN300-7435929-0.5g |
lithium(1+) 5H,7H,8H-pyrano[4,3-d]pyrimidine-2-carboxylate |
2375260-13-0 | 95.0% | 0.5g |
$991.0 | 2025-03-11 | |
| Enamine | EN300-7435929-1.0g |
lithium(1+) 5H,7H,8H-pyrano[4,3-d]pyrimidine-2-carboxylate |
2375260-13-0 | 95.0% | 1.0g |
$1272.0 | 2025-03-11 | |
| Enamine | EN300-7435929-2.5g |
lithium(1+) 5H,7H,8H-pyrano[4,3-d]pyrimidine-2-carboxylate |
2375260-13-0 | 95.0% | 2.5g |
$2492.0 | 2025-03-11 | |
| Enamine | EN300-7435929-5.0g |
lithium(1+) 5H,7H,8H-pyrano[4,3-d]pyrimidine-2-carboxylate |
2375260-13-0 | 95.0% | 5.0g |
$3687.0 | 2025-03-11 | |
| Enamine | EN300-7435929-10.0g |
lithium(1+) 5H,7H,8H-pyrano[4,3-d]pyrimidine-2-carboxylate |
2375260-13-0 | 95.0% | 10.0g |
$5467.0 | 2025-03-11 | |
| 1PlusChem | 1P028K3E-50mg |
lithium(1+)ion5H,7H,8H-pyrano[4,3-d]pyrimidine-2-carboxylate |
2375260-13-0 | 95% | 50mg |
$414.00 | 2024-05-23 | |
| 1PlusChem | 1P028K3E-100mg |
lithium(1+)ion5H,7H,8H-pyrano[4,3-d]pyrimidine-2-carboxylate |
2375260-13-0 | 95% | 100mg |
$606.00 | 2024-05-23 |
Lithium;7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2-carboxylate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on Lithium;7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2-carboxylate
Comprehensive Overview of Lithium;7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2-carboxylate (CAS No. 2375260-13-0)
In the realm of pharmaceutical and organic chemistry, Lithium;7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2-carboxylate (CAS No. 2375260-13-0) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrano-pyrimidine core, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel therapeutic agents or functional materials.
The compound's lithium carboxylate moiety is a key feature that enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its role in the development of central nervous system (CNS) therapeutics, a hot topic in modern pharmacology. With the growing demand for innovative treatments for neurological disorders, 7,8-dihydro-5H-pyrano[4,3-d]pyrimidine derivatives are being investigated for their potential to modulate neurotransmitter systems.
From a synthetic perspective, the pyrano[4,3-d]pyrimidine scaffold is notable for its stability and ability to participate in diverse chemical reactions. This makes CAS 2375260-13-0 a promising building block for creating libraries of compounds in high-throughput screening campaigns. The pharmaceutical industry's shift toward fragment-based drug design has further amplified interest in such structurally complex intermediates.
Environmental considerations are also shaping research around this compound. The green chemistry movement has prompted investigations into more sustainable synthesis routes for lithium-containing organic compounds. Scientists are exploring catalytic methods and biodegradable solvents to produce Lithium;7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2-carboxylate with reduced environmental impact, addressing the growing consumer demand for eco-friendly pharmaceutical processes.
Analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques like NMR crystallography and mass spectrometry imaging are being employed to fully understand its solid-state properties and purity profile. These studies are crucial as regulatory agencies worldwide tighten requirements for pharmaceutical intermediates, particularly those with complex structures like CAS 2375260-13-0.
The compound's potential extends beyond pharmaceuticals. Materials scientists are examining its coordination chemistry with transition metals for applications in organic electronics. The pyrimidine-carboxylate system shows promise in creating novel metal-organic frameworks (MOFs), which are currently a major focus in materials research for gas storage and separation technologies.
Stability studies of Lithium;7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2-carboxylate under various conditions have become a priority for industrial applications. Understanding its degradation pathways helps in developing proper storage protocols and formulation strategies. This is particularly relevant given the pharmaceutical industry's increasing emphasis on quality by design (QbD) principles in drug development.
Patent landscapes reveal growing intellectual property activity surrounding pyrano-pyrimidine derivatives, with CAS 2375260-13-0 appearing in several recent applications. This reflects the compound's perceived value in creating proprietary drug candidates. The surge in precision medicine approaches has further driven interest in such specialized chemical entities that can be tailored to specific biological targets.
From a commercial perspective, the availability of Lithium;7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2-carboxylate remains limited, creating opportunities for specialty chemical manufacturers. The compound's complexity makes its synthesis challenging for standard suppliers, positioning it as a high-value intermediate in the fine chemicals market. Current pricing trends reflect this niche status, with demand expected to grow as more research findings are published.
Looking forward, the scientific community anticipates more structure-activity relationship studies involving this compound. Its fused bicyclic system offers multiple sites for functionalization, enabling the creation of diverse analogs. Such efforts align with the pharmaceutical industry's need for new chemical entities that can address unmet medical needs while overcoming issues like drug resistance.
In conclusion, Lithium;7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2-carboxylate (CAS No. 2375260-13-0) represents an exciting frontier in medicinal and materials chemistry. Its unique structural features, combined with growing understanding of its properties and applications, position it as a compound worthy of continued investigation across multiple scientific disciplines.
2375260-13-0 (Lithium;7,8-dihydro-5H-pyrano[4,3-d]pyrimidine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)